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Compound of Interest

Compound Name: Ethyl 4-(4-acetylphenyl)benzoate

CAS No.: 119838-61-8

Cat. No.: B1602115 Get Quote

In the landscape of modern organic synthesis, the ability to deconstruct a complex molecule

into simpler, commercially available starting materials is a paramount skill. This process, known

as retrosynthetic analysis, is both an art and a science, requiring a deep understanding of

chemical reactivity and a strategic mindset. This guide provides a comprehensive exploration of

the retrosynthetic analysis of Ethyl 4-(4-acetylphenyl)benzoate, a molecule of interest in

materials science and medicinal chemistry. We will dissect its structure, propose logical

disconnection pathways, and provide detailed, field-proven synthetic protocols.

The target molecule, Ethyl 4-(4-acetylphenyl)benzoate, possesses a biphenyl core, an ester

functional group, and a ketone. This combination of features presents several strategic

opportunities for disconnection, primarily centered around the formation of the C-C bond linking

the two phenyl rings and the C-O bond of the ester.

Disconnection Strategies: Unraveling the Biphenyl
Core
The most logical and strategically sound approach to the synthesis of Ethyl 4-(4-
acetylphenyl)benzoate involves the disconnection of the biphenyl C-C bond. This leads to two

key synthons, which can be traced back to readily available starting materials.
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Ethyl 4-(4-acetylphenyl)benzoate

C-C Bond Disconnection
(Biphenyl)

Aryl Cation Synthon Aryl Anion Synthon

4-Acetylphenyl boronic acid
or its ester equivalent

Synthetic Equivalent

Ethyl 4-bromobenzoate
or Ethyl 4-iodobenzoate

Synthetic Equivalent

4-Acetylphenylboronic acid

Pd Catalyst (e.g., Pd(PPh3)4)
+ Base (e.g., K2CO3)

Ethyl 4-bromobenzoate

Ethyl 4-(4-acetylphenyl)benzoate
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Ethyl 4-(4-acetylphenyl)benzoate

C-C Bond Disconnection
(Acetyl Group)

Acylium Ion Synthon Ethyl 4-phenylbenzoate

Acetyl Chloride or
Acetic Anhydride

Synthetic Equivalent

 

4-Bromobenzoic acid

Acid Catalyst (e.g., H2SO4)

Ethanol

Ethyl 4-bromobenzoate

Fischer Esterification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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